Cas no 60003-66-9 (4-(pentyloxy)biphenyl)

• Product Name: 4-(pentyloxy)biphenyl
• CAS No: 60003-66-9
• MF: C₁₇H₂₀O
• MW: 240.340105056763
• MDL: MFCD00799354
• CID: 951011
• PubChem ID: 7021155
• Update Time: 2025-04-19

4-(pentyloxy)biphenyl Chemical and Physical Properties

Names and Identifiers

• 4-(pentyloxy)biphenyl
• 1-pentoxy-4-phenylbenzene
• 4-n-Pentoxy-biphenyl
• biphenyl-4-yl-pentyl ether
• Biphenyl-4-yl-pentyl-aether
• Pentyl-p-diphenyl-aether
• 60003-66-9
• MFCD00799354
• 4-n-Pentyloxybiphenyl
• SCHEMBL1032924
• p-pentoxy biphenyl
• 4-Phenylphenol, n-pentyl ether
• DTXSID70427341
• 4-(PENTYLOXY)-1,1'-BIPHENYL
• 4-Pentyloxy-biphenyl

• MDL： MFCD00799354
• Inchi： 1S/C17H20O/c1-2-3-7-14-18-17-12-10-16(11-13-17)15-8-5-4-6-9-15/h4-6,8-13H,2-3,7,14H2,1H3
• InChI Key： JOYKGBJTAOKAAD-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)C1C=CC=CC=1)CCCCC

Computed Properties

• Exact Mass: 240.15100
• Monoisotopic Mass: 240.151415257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 5.3
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• Color/Form: Not determined
• PSA: 9.23000
• LogP: 4.92260